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Compound of Interest

Compound Name: Boc-Aminooxy-PEG3-acid

Cat. No.: B611189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for Boc-Aminooxy-PEG3-acid, a key reagent in bioconjugation and drug

development. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment and maintaining the integrity of research outcomes.

Section 1: Chemical and Physical Properties
Boc-Aminooxy-PEG3-acid, with the chemical formula C14H27NO8, is a PEG derivative that

features a Boc-protected aminooxy group and a terminal carboxylic acid.[1][2] This structure

makes it a valuable linker molecule, enabling the conjugation of various molecules.[2][3][4] The

hydrophilic PEG spacer enhances solubility in aqueous media.[3]

Table 1: Physical and Chemical Data
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Property Value

Molecular Formula C14H27NO8

Molecular Weight 337.37 g/mol

CAS Number 1835759-82-4

Appearance No data available

Solubility Water, DMSO, DMF, DCM

Data sourced from multiple suppliers and may vary slightly.

Section 2: Hazard Identification and Toxicological
Data
While comprehensive toxicological data for Boc-Aminooxy-PEG3-acid is not readily available,

it is crucial to handle this compound with care, as with all laboratory chemicals.[1] The primary

hazards are associated with direct contact and inhalation.

Table 2: Toxicological Profile

Effect Data

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Eye Damage/Irritation No data available

Respiratory/Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Absence of data does not imply the substance is harmless.
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Section 3: Safe Handling and Storage Protocols
Proper handling and storage are paramount to ensuring safety and maintaining the chemical's

stability.

Personal Protective Equipment (PPE)
A risk assessment should always be conducted before handling. The following PPE is

recommended:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves (e.g., nitrile).[1]

Skin and Body Protection: Impervious clothing, such as a lab coat.[1]

Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or if

aerosols are generated.[1]
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Recommended PPE

Handling Boc-Aminooxy-PEG3-acid
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Figure 1: Personal Protective Equipment (PPE) Selection Workflow.

General Handling Precautions
Avoid contact with skin and eyes.[1][5]

Avoid inhalation of vapor or mist.[6]

Use only in a well-ventilated area, preferably in a chemical fume hood.[5][7]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Storage Conditions
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Proper storage is essential to maintain the integrity of Boc-Aminooxy-PEG3-acid.

Table 3: Recommended Storage Conditions

Parameter Recommendation

Temperature

-20°C is commonly recommended for long-term

storage.[3][5][8] Some suppliers suggest 2-8°C

for shorter periods.[6]

Container Keep container tightly sealed.[1][5]

Environment Store in a cool, well-ventilated area.[1][5]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

Section 4: Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First Aid Measures

Accidental Exposure

Eye Contact Skin Contact Inhalation Ingestion

Flush with water for 15 mins.
Seek medical attention.

Rinse skin with plenty of water.
Remove contaminated clothing.

Move to fresh air.
If breathing is difficult, give CPR.

Wash out mouth with water.
Do NOT induce vomiting.
Seek medical attention.

Click to download full resolution via product page

Figure 2: First Aid Response to Accidental Exposure.
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Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

separating the eyelids.[1][6] Seek prompt medical attention.[1]

Skin Contact: Rinse skin thoroughly with large amounts of water.[1][5] Remove contaminated

clothing and shoes.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide cardiopulmonary

resuscitation (CPR).[1][5]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[1][5]

Accidental Release Measures
In the event of a spill, follow these procedures:

Ensure Personal Protection: Wear appropriate PPE, including respiratory protection, gloves,

and eye protection.[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[5] Keep the material

away from drains and water courses.[1][5]

Cleanup: For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[5]

For solid spills, sweep up and place in a suitable container for disposal. Avoid creating dust.

[5]

Disposal: Dispose of contaminated material as special waste in accordance with local, state,

and federal regulations.[1][9]

Section 5: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.[1]

Special Hazards: During combustion, irritant and toxic fumes may be emitted.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[1]

Section 6: Stability and Reactivity
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Chemical Stability: Stable under recommended storage conditions.[1]

Conditions to Avoid: No specific data available, but avoiding heat, flames, and sparks is good

practice.[9]

Incompatible Materials: Strong acids/alkalis and strong oxidizing/reducing agents.[1]

Hazardous Decomposition Products: Under fire conditions, may decompose to emit toxic

fumes.[1]

This guide is intended to provide essential safety information for trained laboratory personnel.

Always refer to the specific Safety Data Sheet provided by your supplier and consult with your

institution's safety officer for any questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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